Cas no 904810-64-6 (N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• CAS No: 904810-64-6
• MF: C₁₈H₂₂N₂O₅S₂
• MW: 410.507682323456
• CID: 5513133
• Update Time: 2025-05-30

N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2-methoxy-4,5-dimethylbenzenesulfonamide
• N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C18H22N2O5S2/c1-13-10-17(25-3)18(11-14(13)2)27(23,24)19-15-6-4-7-16(12-15)20-8-5-9-26(20,21)22/h4,6-7,10-12,19H,5,8-9H2,1-3H3
• InChI Key： UUJAFYMMYXIDHW-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(N3CCCS3(=O)=O)=C2)(=O)=O)=CC(C)=C(C)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide

N-3-(1,1-Dioxo-1λ6,2-Thiazolidin-2-Yl)Phenyl-2-Methoxy-4,5-Dimethylbenzene-1-Sulfonamide: A Comprehensive Overview

N-3-(1,1-Dioxo-1λ6,2-thiazolidin-2-yl)phenyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide, commonly referred to by its CAS registry number CAS No. 904810-64-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate molecular structure, which includes a sulfonamide group attached to a benzene ring substituted with methoxy and dimethyl groups, further connected to a thiazolidine moiety. The presence of these functional groups imparts unique chemical properties and reactivity to the molecule.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in synthetic chemistry have enabled the optimization of these processes, leading to higher yields and improved purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such innovations underscore the compound's versatility and its growing importance in modern chemical research.

The structural features of CAS No. 904810-64-6 make it an attractive candidate for various applications in the pharmaceutical industry. The sulfonamide group is known for its ability to act as a bioisostere of carboxylic acids, making it valuable in drug design for improving pharmacokinetic properties such as solubility and bioavailability. Additionally, the thiazolidine ring contributes to the molecule's stability and potential for forming hydrogen bonds, which are crucial for interactions with biological targets.

Recent studies have focused on the biological activity of this compound, particularly its potential as an anti-inflammatory or antimicrobial agent. In vitro assays have demonstrated moderate inhibitory effects on enzymes associated with inflammatory pathways, suggesting its potential use in treating conditions such as arthritis or chronic inflammation. Furthermore, preliminary antimicrobial tests indicate activity against certain bacterial strains, although further research is required to establish its efficacy in vivo.

The environmental impact of N-3-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenyl-based compounds has also garnered attention in recent years. Researchers are investigating their biodegradation pathways and toxicity profiles to ensure sustainable use and minimize ecological risks. These studies are essential for compliance with global regulations on chemical substances and for promoting eco-friendly practices in the pharmaceutical industry.

In conclusion, CAS No. 904810-64- represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups provide a foundation for innovative research and development efforts. As advancements in synthetic methods and biological testing continue to unfold, this compound is poised to play a significant role in the creation of novel therapeutic agents and materials.